[3-(Hydroxymethyl)piperidin-3-yl]methanol;hydrochloride

Specification

• CAS No.: 2416234-50-7
• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66
• IUPAC Name: [3-(hydroxymethyl)piperidin-3-yl]methanol;hydrochloride
• Standard InChI: InChI=1S/C7H15NO2.ClH/c9-5-7(6-10)2-1-3-8-4-7;/h8-10H,1-6H2;1H
• Standard InChI Key: HTTBCEVOEMVRBI-UHFFFAOYSA-N
• SMILES: C1CC(CNC1)(CO)CO.Cl

Introduction

[3-(Hydroxymethyl)piperidin-3-yl]methanol hydrochloride, also known as piperidine-3,3-diyldimethanol hydrochloride, is a chemical compound with significant applications in organic synthesis and pharmaceutical research. This compound is characterized by its piperidine ring structure, which is substituted with hydroxymethyl groups, making it a versatile intermediate in chemical synthesis.

Synthesis and Applications

The synthesis of [3-(hydroxymethyl)piperidin-3-yl]methanol hydrochloride involves multi-step organic synthesis techniques. This compound is used as a precursor in various chemical reactions due to its reactive functional groups.

Synthesis Steps

• Starting Materials: The synthesis often begins with piperidine derivatives.

• Reaction Conditions: Careful control of temperature, solvent, and catalysts is crucial for achieving high yields and purity.

• Applications: It serves as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical chemistry.

Safety and Handling

[3-(Hydroxymethyl)piperidin-3-yl]methanol hydrochloride is classified as a hazardous substance due to its potential to cause skin and eye irritation.

Hazard Statements

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash hands thoroughly after handling.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/eye protection/face protection.

• P302+P352: If on skin: Wash with plenty of soap and water.

• P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.